2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide

• IUPAC Name: 2-chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide
• InChI: InChI=1S/C16H20ClFN2O2/c17-15-9-11(18)1-2-14(15)16(21)19-12-3-6-20(10-12)13-4-7-22-8-5-13/h1-2,9,12-13H,3-8,10H2,(H,19,21)
• InChI Key: JHEYPUIZTLSHFS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC1NC(=O)C2=C(C=C(C=C2)F)Cl)C3CCOCC3
• Molecular Formula: C16H20ClFN2O2
• Molecular Weight: 326.79 g/mol

Description

2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide, also known as CFOPB, is a chemical compound that has been extensively studied for its potential therapeutic applications.

Mechanism of Action

2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide exerts its neuroprotective effects through a variety of mechanisms, including the inhibition of oxidative stress and the modulation of inflammatory pathways. This compound has also been shown to activate the Nrf2 pathway, which plays a critical role in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects, including the modulation of neurotransmitter systems and the reduction of oxidative stress. This compound has also been shown to improve cognitive function and to protect against neuronal damage in animal models of neurological disease.

Advantages and Limitations for Lab Experiments

2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide is a valuable tool for researchers studying neurological disorders and the mechanisms underlying these diseases. However, there are some limitations to the use of this compound in lab experiments, including its limited solubility and potential toxicity at high concentrations.

Future Directions

There are a number of future directions for research on 2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide, including the development of more efficient synthesis methods, the identification of additional therapeutic applications, and the investigation of potential side effects and toxicity. Other potential future directions include the development of novel drug delivery methods and the exploration of the potential use of this compound in combination with other therapeutic agents.
Conclusion:
In conclusion, this compound is a chemical compound that has shown promise in the treatment of neurological disorders. Its neuroprotective effects and potential therapeutic applications make it a valuable tool for researchers studying these diseases. However, further research is needed to fully understand the mechanisms underlying its effects and to identify potential limitations and side effects.

Synthesis Methods

The synthesis of 2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide involves several steps, including the reaction of 2-chloro-4-fluoroaniline with oxan-4-ylamine to form an intermediate product. This intermediate is then reacted with pyrrolidine-3-carboxylic acid to form this compound. The synthesis of this compound is a complex process that requires specialized equipment and expertise.

Scientific Research Applications

2-Chloro-4-fluoro-N-[1-(oxan-4-yl)pyrrolidin-3-yl]benzamide has been extensively studied for its potential therapeutic applications, particularly in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. This compound has been shown to have neuroprotective effects and to improve cognitive function in animal models of these diseases.